Cas no 1171157-48-4 (3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea)

• Product Name: 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea
• CAS No: 1171157-48-4
• MF: C₁₉H₂₅N₃O₄S
• MW: 391.484503507614
• CID: 5850952
• PubChem ID: 44025372
• Update Time: 2025-10-29

3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2,3-dimethoxyphenyl)-N'-[2-(4-morpholinyl)-2-(3-thienyl)ethyl]-
• 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea
• AKOS024646235
• 1-(2,3-dimethoxyphenyl)-3-(2-morpholino-2-(thiophen-3-yl)ethyl)urea
• 1171157-48-4
• 1-(2,3-dimethoxyphenyl)-3-(2-morpholin-4-yl-2-thiophen-3-ylethyl)urea
• SR-01000912500-1
• SR-01000912500
• F2392-1689

• Inchi： 1S/C19H25N3O4S/c1-24-17-5-3-4-15(18(17)25-2)21-19(23)20-12-16(14-6-11-27-13-14)22-7-9-26-10-8-22/h3-6,11,13,16H,7-10,12H2,1-2H3,(H2,20,21,23)
• InChI Key： LOJYNPZTMRAYNW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NCC(N1CCOCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 391.15657746g/mol
• Monoisotopic Mass: 391.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea

Research Brief on 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea (CAS: 1171157-48-4)

The compound 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea (CAS: 1171157-48-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this urea derivative as a modulator of key signaling pathways, particularly those involving protein kinases and G-protein-coupled receptors (GPCRs). Its unique structural features, including the morpholine and thiophene moieties, contribute to its selective binding affinity and pharmacological profile. Preliminary in vitro and in vivo studies suggest promising activity in neurodegenerative diseases and oncology, though further validation is required.

The synthesis of 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea involves a multi-step process, with recent optimizations focusing on yield improvement and stereochemical control. Advances in catalytic methods, such as palladium-catalyzed cross-coupling, have been instrumental in achieving higher purity and scalability. Analytical techniques like NMR and LC-MS have been employed to confirm the compound's structural integrity and purity.

In terms of biological evaluation, the compound has demonstrated inhibitory effects on specific kinase targets, including those implicated in inflammatory and proliferative diseases. For instance, recent data indicate potent inhibition of JAK2 and PI3K isoforms, which are critical in cancer cell survival and immune response modulation. These findings position the compound as a candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are exploring prodrug strategies and formulation enhancements to address these limitations. Additionally, toxicological assessments are ongoing to ensure safety profiles meet regulatory standards.

In conclusion, 3-(2,3-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]urea represents a compelling case study in the intersection of chemical synthesis and therapeutic discovery. Its multifaceted biological activity and synthetic tractability make it a valuable scaffold for future drug development efforts. Continued research will be essential to fully elucidate its therapeutic potential and translational applicability.